Cas no 2703774-01-8 (4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid)

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid is a specialized organic compound featuring a tert-butyl-substituted benzoic acid core linked to a 2,4-dioxo-1,3-diazinane moiety. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemical intermediates. The tert-butyl group enhances steric stability, while the diazinane ring offers potential for further derivatization. Its balanced lipophilicity and electron-withdrawing properties contribute to its utility in coupling reactions and as a building block for bioactive molecules. The compound is typically characterized by high purity and consistent performance in controlled synthetic applications.
4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid structure
2703774-01-8 structure
Product Name:4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
CAS No:2703774-01-8
MF:C15H18N2O4
MW:290.314424037933
CID:5614545
PubChem ID:165946808
Update Time:2025-05-25

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
    • EN300-33342141
    • 2703774-01-8
    • 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
    • Inchi: 1S/C15H18N2O4/c1-15(2,3)10-5-4-9(13(19)20)8-11(10)17-7-6-12(18)16-14(17)21/h4-5,8H,6-7H2,1-3H3,(H,19,20)(H,16,18,21)
    • InChI Key: YPAWPKQUNMUYMJ-UHFFFAOYSA-N
    • SMILES: O=C1NC(CCN1C1C=C(C(=O)O)C=CC=1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 290.12665706g/mol
  • Monoisotopic Mass: 290.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 86.7Ų

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33342141-1g
2703774-01-8
1g
$0.0 2023-09-04
Enamine
EN300-33342141-1.0g
4-tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid
2703774-01-8 95.0%
1.0g
$0.0 2025-03-18

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid Related Literature

Additional information on 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid

The compound 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid (CAS No: 2703774-01-8) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 1,3-diazine ring system and a tert-butyl substituent. The molecule's complexity and functional groups make it a valuable component in the synthesis of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid in drug discovery. Researchers have explored its role as a precursor for developing bioactive molecules with anti-inflammatory and antioxidant properties. The tert-butyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets.

In addition to its pharmacological applications, this compound has been utilized in the synthesis of advanced polymers and hybrid materials. Its diazine ring system provides a platform for creating conjugated systems with unique electronic properties. Recent advancements in nanotechnology have leveraged this compound to develop novel materials for energy storage applications.

The synthesis of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclization processes. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. The compound's stability and reactivity make it an ideal candidate for further functionalization in various chemical transformations.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yl)benzoic acid to assess its environmental impact. Studies suggest that the molecule undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems.

In conclusion, 4-Tert-butyl-3-(2,4-dioxo-1,3-diazinan-1-yli benzoic acid (CAS No: 2703774 01 8) is a versatile compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for advancing modern chemistry research.

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